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Introduction

6(Z)-Petroselinyl acetate, also known as (Z)-octadec-6-enyl acetate, is a long-chain
unsaturated ester. Compounds of this class are of significant interest to researchers in the
fields of chemical ecology, particularly as insect pheromones, and in the development of novel
bioactive molecules. A thorough understanding of the spectroscopic and synthetic
characteristics of 6(Z)-Petroselinyl acetate is crucial for its identification, synthesis, and
application in various research and development endeavors.

This technical guide provides a comprehensive overview of the predicted spectroscopic data
(NMR, IR, and MS) for 6(Z)-Petroselinyl acetate. Due to the limited availability of published
experimental data for this specific compound, the presented spectral characteristics are based
on the analysis of closely related long-chain (Z)-alkenyl acetates. Additionally, a detailed
experimental protocol for a plausible synthetic route is provided, alongside visualizations of the
synthetic pathway and the general workflow for spectroscopic analysis.

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative spectroscopic data for 6(Z)-
Petroselinyl acetate. These predictions are derived from established principles of organic
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spectroscopy and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Spectroscopic Data for 6(Z)-Petroselinyl Acetate (in CDCls)

Chemical Shift (6,

Multiplicity Integration Assignment
ppm)
~5.35 m 2H H-6, H-7 (CH=CH)
4.05 t 2H H-1 (CH20ACc)
2.04 s 3H H-2' (CHsCO)
~2.01 m 4H H-5, H-8 (Allylic CH-)
~1.63 p 2H H-2 (CH2CH20Ac)
H-3, H-4, H-9 to H-17
~1.2-1.4 m 20H o
(Aliphatic CHz2)
0.88 t 3H H-18 (Terminal CHs)

Table 2: Predicted 3C NMR Spectroscopic Data for 6(Z)-Petroselinyl Acetate (in CDCls)
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Chemical Shift (6, ppm) Assignment
~171.1 C-1' (C=0)

~129.9 C-6, C-7 (CH=CH)
~64.6 C-1 (CHz20Ac)
~31.9 Aliphatic CH2 (C-16)
~29.7 Aliphatic CH2

~29.6 Aliphatic CH2

~29.5 Aliphatic CHz

~29.3 Aliphatic CH2

~29.2 Aliphatic CHz

~28.6 Aliphatic CHz (C-2)
~27.2 Allylic CHz (C-5, C-8)
~25.9 Aliphatic CHz (C-3)
~22.7 Aliphatic CHz (C-17)
~21.0 C-2' (CHsCO)

~14.1 C-18 (Terminal CHs)

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands for 6(Z)-Petroselinyl Acetate
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Wavenumber (cm~?) Intensity Assignment

~3005 Medium =C-H stretch (alkene)

2925, 2855 Strong C-H stretch (alkane)

~1740 Strong C=0 stretch (ester)

~1655 Weak C=C stretch (alkene, Z-isomer)
~1235 Strong C-O stretch (ester)

~720 Medium C-H bend (cis-alkene)

Mass Spectrometry (MS)

Table 4: Predicted Key Mass Spectrometry Fragments for 6(Z)-Petroselinyl Acetate

mlz Interpretation
310.2872 [M]* (Molecular lon)
250 [M - CHsCOOH]*

Various fragments

[CnH2n-1]%, [CnH2n]*, [ChH2n+1]* series from

aliphatic chain cleavage

Experimental Protocols

The following protocols describe a plausible method for the synthesis of 6(Z)-Petroselinyl

acetate and the general procedures for obtaining the spectroscopic data.

Synthesis of 6(Z)-Petroselinyl Acetate via Wittig

Reaction[1][2]

A common and effective method for the stereoselective synthesis of (Z)-alkenes is the Wittig

reaction.[1][2] The synthesis of 6(Z)-Petroselinyl acetate can be envisioned through the

reaction of dodecyltriphenylphosphonium bromide with 6-oxohexyl acetate.
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Step 1: Preparation of Dodecyltriphenylphosphonium Bromide A solution of triphenylphosphine
in an appropriate solvent (e.g., acetonitrile) is treated with 1-bromododecane. The mixture is
heated at reflux for several hours to yield dodecyltriphenylphosphonium bromide as a white
solid after cooling and filtration.

Step 2: Preparation of 6-Oxohexyl Acetate This aldehyde can be prepared by the oxidation of
6-acetoxyhexan-1-ol using a mild oxidizing agent such as pyridinium chlorochromate (PCC) in
dichloromethane.

Step 3: The Wittig Reaction Dodecyltriphenylphosphonium bromide is suspended in a suitable
aprotic solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., argon) and cooled. A
strong base, such as n-butyllithium, is added dropwise to generate the ylide. The resulting deep
red or orange solution is then treated with a solution of 6-oxohexyl acetate. The reaction
mixture is stirred for several hours at room temperature.

Step 4: Work-up and Purification The reaction is quenched with water, and the product is
extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are washed
with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced
pressure. The crude product is then purified by column chromatography on silica gel to afford
pure 6(Z)-Petroselinyl acetate.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy|[3][4] *H and 3C NMR spectra would be
recorded on a spectrometer operating at a frequency of 400 MHz or higher. The sample (~5-10
mg for *H, ~20-50 mg for 13C) is dissolved in deuterated chloroform (CDCIs) containing
tetramethylsilane (TMS) as an internal standard (6 = 0.00 ppm).[3][4] Data would be processed
using appropriate software.

Infrared (IR) Spectroscopy[5] The IR spectrum would be obtained using a Fourier-transform
infrared (FTIR) spectrometer. A small amount of the neat liquid sample is placed between two
sodium chloride or potassium bromide plates to form a thin film. The spectrum is recorded over
the range of 4000-400 cm™1.

Mass Spectrometry (MS)[5] Mass spectral data would be acquired on a mass spectrometer,
typically using electron ionization (El) at 70 eV. The sample is introduced into the ion source,
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and the resulting fragments are analyzed. High-resolution mass spectrometry (HRMS) would
be used to determine the exact mass and elemental composition of the molecular ion.

Visualizations

The following diagrams illustrate the proposed synthetic pathway and the general workflow for

spectroscopic analysis.
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Caption: Proposed synthesis of 6(Z)-Petroselinyl acetate via Wittig reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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